Cas no 2138107-99-8 (6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138107-99-8
• MF: C₁₅H₂₇F₂NO
• MW: 275.377791643143
• CID: 6232042
• PubChem ID: 165961308
• Update Time: 2025-10-29

6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161719
• 2138107-99-8
• 6-[(2,2-difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol
• 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C15H27F2NO/c1-2-9-18(11-14(16)17)13-10-12(19)5-8-15(13)6-3-4-7-15/h12-14,19H,2-11H2,1H3
• InChI Key： NHKYKTQXOCYXRI-UHFFFAOYSA-N
• SMILES： FC(CN(CCC)C1CC(CCC21CCCC2)O)F

Computed Properties

• Exact Mass: 275.20607081g/mol
• Monoisotopic Mass: 275.20607081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol

Introduction to 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol (CAS No. 2138107-99-8)

6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and functional groups. This compound, identified by the CAS number 2138107-99-8, represents a promising candidate for further exploration in drug discovery and molecular pharmacology. The spirocyclic core, consisting of a fusion of two cycloalkanes, provides a rigid scaffold that can influence the compound's biological activity and binding properties. Additionally, the presence of fluorine atoms and amine substituents introduces additional layers of complexity that may contribute to its pharmacological potential.

The spiro[4.5]decan-8-ol backbone of this molecule is particularly noteworthy, as spirocyclic compounds are known for their ability to exhibit enhanced binding affinity and selectivity in biological targets. This structural motif has been widely studied for its applications in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents. The incorporation of (2,2-difluoroethyl) and (propyl)amino groups further enhances the compound's pharmacophoric features, making it a versatile scaffold for medicinal chemists to explore.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved metabolic stability and bioavailability. The fluorine atoms in 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol contribute to its lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. These properties make the compound an attractive candidate for further investigation in preclinical studies aimed at identifying novel therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that spirocyclic compounds can interact with specific neurotransmitter receptors, leading to modulatory effects on neuronal signaling pathways. The amine group in 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol is particularly well-positioned to interact with amino acid receptors, suggesting that it may have neuropharmacological activity. This hypothesis is supported by preliminary computational modeling studies that indicate favorable binding interactions between this compound and certain GPCRs involved in neurodegenerative diseases.

Furthermore, the propylamino moiety introduces a hydrophilic component to the molecule, which can enhance solubility and improve oral bioavailability. This balance between lipophilicity and hydrophilicity is crucial for developing drugs that can effectively cross the blood-brain barrier while maintaining stability in biological fluids. The combination of these structural features makes 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol a promising candidate for further exploration in drug discovery programs targeting neurological disorders.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to access novel scaffolds like this one with high enantiomeric purity. These advancements are critical for ensuring that subsequent biological evaluations are performed on well-defined molecular entities.

In conclusion, 6-[(2,2-Difluoroethyl)(propyl)amino]spiro[4.5]decan-8-ol (CAS No. 2138107-99-8) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique spirocyclic framework combined with fluorinated and amine substituents makes it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to explore its biological activity and potential applications in treating neurological disorders and other diseases.